2-[(2-Fluorophenyl)sulfonyl]-1-phenylethanone

• IUPAC Name: 2-(2-fluorophenyl)sulfonyl-1-phenylethanone
• InChI: InChI=1S/C14H11FO3S/c15-12-8-4-5-9-14(12)19(17,18)10-13(16)11-6-2-1-3-7-11/h1-9H,10H2
• InChI Key: LTKKSXXOCMRZFO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)CS(=O)(=O)C2=CC=CC=C2F
• Molecular Formula: C14H11FO3S
• Molecular Weight: 278.30 g/mol
• CAS No.: 1378441-13-4

Description

2-[(2-Fluorophenyl)sulfonyl]-1-phenylethanone, also known as FSPE, is a chemical compound that has gained significant attention in scientific research due to its unique properties. FSPE is a member of the sulfonyl ketone family of compounds and is commonly used as a reagent in organic chemistry.

Scientific Research Applications

Fuel Cell Membrane Development

• Proton Exchange Membranes

  Researchers have explored the synthesis and properties of sulfonated poly(arylene ether sulfone)s and related polymers incorporating fluorenyl groups and fluorinated segments for use as proton exchange membranes in fuel cells. These materials exhibit promising proton conductivity, mechanical stability, and chemical resistance, making them suitable for fuel cell applications. The introduction of sulfonic acid groups and fluorinated moieties into the polymer backbones enhances their proton exchange capacity and thermal stability, critical factors for efficient fuel cell operation (Bae, Miyatake, & Watanabe, 2009), (Kim, Robertson, & Guiver, 2009).

• Anion Exchange Polymer Electrolytes

  The creation of guanidinium-functionalized poly(arylene ether sulfone) anion exchange polymer electrolytes through activated fluorophenyl-amine reactions showcases a novel approach to enhancing membrane performance. This method provides precise control over the introduction of functional groups into the polymer, improving the material's ionic conductivity and stability, essential for energy conversion and storage applications (Kim, Labouriau, & Guiver, 2011).

• High Performance and Organosoluble Polymers

  The synthesis of novel arylene ether polymers with high glass-transition temperatures and solubility in common organic solvents has been reported. These materials, derived from the strategic incorporation of fluoro and sulfonyl groups, show potential in high-temperature applications and optical materials due to their exceptional thermal stability and transparency (Huang, Liaw, & Chang, 2007).

• Advanced Oxidation Process Stability

  Research into the stability of fluorotelomer sulfonates under advanced oxidation processes provides insights into the environmental behavior and degradation pathways of fluorinated compounds. This is crucial for understanding the long-term environmental impact and degradation mechanisms of fluorinated polymers and chemicals (Yang, Huang, & Zhang, 2014).